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Compound of Interest

Compound Name:
1,3-Dioleoyl-2-heptadecanoyl

glycerol

Cat. No.: B3026141 Get Quote

Essential Safety and Handling Guide for 1,3-
Dioleoyl-2-heptadecanoyl glycerol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,3-Dioleoyl-2-heptadecanoyl glycerol. Following

these procedures is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 1,3-Dioleoyl-2-heptadecanoyl glycerol, appropriate personal protective

equipment is the first line of defense against potential exposure.[1][2][3] While a specific Safety

Data Sheet (SDS) for this compound indicates no specific GHS hazard classification, good

industrial hygiene and safety practices should always be followed.[4] The minimum

recommended PPE is outlined below.
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Tightly fitting,

conforming to EN 166

(EU) or NIOSH (US)

standards.

Protects eyes from

potential splashes or

aerosols.[2][5]

Hand Protection
Chemical-

impermeable gloves

Nitrile gloves are a

common choice for

laboratories.[5][6]

Gloves must be

inspected before use.

Prevents direct skin

contact with the

chemical.[5]

Body Protection Laboratory Coat

Fire/flame resistant

and impervious

clothing is

recommended.

Protects skin and

personal clothing from

contamination.[5]

Respiratory Protection Full-face respirator

To be used if

exposure limits are

exceeded or if

irritation is

experienced.

Protects against

inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational procedure minimizes the risk of exposure and

contamination.

1. Preparation:

Ensure the work area is well-ventilated.[4]

Set up emergency exits and a designated risk-elimination area.[4]

Inspect all PPE for integrity before use.[4]

2. Handling:
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Avoid contact with skin and eyes.[4]

Prevent the formation of dust and aerosols.[4]

Use non-sparking tools to prevent fire from electrostatic discharge.[4]

3. Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

Keep away from incompatible materials and foodstuff containers.[4][7]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical to prevent environmental contamination.

1. Collection:

Collect waste material in suitable and closed containers for disposal.[4]

Adhered or collected material should be promptly disposed of according to regulations.[4]

2. Disposal Method:

The material can be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[4]

Do not discharge into sewer systems, water, foodstuffs, feed, or seed.[4]

3. Container Decontamination:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[4]

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill.[4]

Emergency Procedures
In case of accidental exposure, follow these first aid measures:
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.

In the event of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam. Firefighters

should wear self-contained breathing apparatus. For spills, prevent further leakage if it is safe

to do so and avoid letting the chemical enter drains.
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Caption: Workflow for handling 1,3-Dioleoyl-2-heptadecanoyl glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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